N-(4-ethoxyphenyl)-N'-(2-ethylhexyl)ethanediamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-(2-ethylhexyl)oxamide
• InChI: InChI=1S/C18H28N2O3/c1-4-7-8-14(5-2)13-19-17(21)18(22)20-15-9-11-16(12-10-15)23-6-3/h9-12,14H,4-8,13H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: NOCFZXKWPYXYMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)C(=O)NC1=CC=C(C=C1)OCC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-(2-ethylhexyl)ethanediamide, commonly known as EHD, is a chemical compound that has gained significant attention in scientific research due to its diverse applications. EHD is a diamide compound that is primarily used as a solvent for extracting rare earth metals and actinides. However, in recent years, EHD has been found to have potential applications in various scientific fields, including medicine, biochemistry, and environmental science.

Mechanism of Action

The mechanism of action of EHD is not fully understood, but it is believed to involve the formation of complexes with rare earth metals and actinides. EHD has a high affinity for these metals, and the resulting complexes are stable and soluble in organic solvents.
Biochemical and Physiological Effects
EHD has been found to have minimal toxicity and is generally considered to be safe for use in laboratory experiments. However, the long-term effects of exposure to EHD are not fully understood, and further research is needed to determine its potential health risks.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EHD in laboratory experiments is its ability to extract and separate rare earth metals and actinides. EHD is also relatively easy to synthesize and is readily available in most laboratory settings. However, one of the main limitations of using EHD is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on EHD. One area of interest is the development of EHD-based drug delivery systems for the treatment of chronic pain and inflammation. Another potential direction is the use of EHD in the purification of proteins and other biomolecules. Additionally, further research is needed to determine the potential health risks associated with exposure to EHD and to develop safe handling procedures for its use in laboratory settings.

Scientific Research Applications

EHD has been extensively studied for its potential applications in various scientific fields. In medicine, EHD has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. EHD has also been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier.
In biochemistry, EHD has been found to have a high affinity for rare earth metals and actinides, making it a potential candidate for the extraction and separation of these metals. EHD has also been studied for its potential use in the purification of proteins and other biomolecules.
In environmental science, EHD has been studied for its potential use in the removal of heavy metals from contaminated water sources. EHD has been found to have a high affinity for heavy metals such as lead, cadmium, and mercury, making it a potential candidate for the removal of these metals from contaminated water sources.